Cas no 189005-44-5 (Zolpidem Acid)

• Product Name: Zolpidem Acid
• CAS No: 189005-44-5
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• MDL: MFCD04114705
• CID: 66362
• PubChem ID: 11425987
• Update Time: 2025-06-14

Zolpidem Acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(4-methylphenyl)imidazol[1,2-a]-pyridine-3-acetic acid
• 6-METHYL-2-(4-METHYLPHENYL)IMIDAZO[1,2-A]-PYRIDINE-3-ACETIC ACID
• (6-METHYL-2-P-TOLYL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACETIC ACID
• 6-methyl-2-(4-methylphenyl)imidazo[1,2-a]-pyridine-3-acetic acid (Zolpidic acid)
• 6-Methyl-2-(4-methylphenyl)imidazol[1,2-a]-pyridine-3-aceticacid(ForZolpidem)
• 2-(4-Methylphenyl)-6-methylimidazole[1,2-a]-pyridine-3-acetic Acid
• 6-Methyl-2-(4-Methylphenyl)Imi
• 6-METHYL-2-(4-METHYLPHENYL)- IMIDAZO{1,2-A}PYRIDINE-3-
• 6-Methyl-2-(4-Methylphenyl)Imidazo[1,2-A]Pyridine-3-AceticAcid
• Zolpidic acid
• [6-Methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetic aci d
• 2-(4-Methylphenyl)-6
• 2-(4-Methylphenyl)-6-methylimidazole[1,2-a]-pyridine-3-acetic Acid (Zolpidem Impurity)
• 2-(4-Methylphenyl)-6-methylimidazole[1,2-a]-pyridine-3-acetic Acid (Zolpidem Impurity)
• 2-[6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetic acid
• 6-Methyl-2-(4-methylphenyl)imidazol-[1,2-a]pyridine-3-acetic acid
• [6-methyl-2-(4-methyl-phenyl)-imidazo[1,2-a]pyridin-3-yl]-acetic acid
• 2-(4-methylphenyl)-6-methylimidazo(1,2-a)pyridine-3-acetic acid
• 2-(4-methylphenyl)-6-methylimidazo[1,2-a]pyridine
• 2-(6-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acetic acid
• 6-methyl-2-(4-methylphenyl)-imidazo-[1,2-a]-pyr
• 6-methyl-2-(4-methylphenyl)-imidazo<1,2-a>pyridine-3-acetic acid
• 6-methyl-2-p-tolylimidazo[1,2-a]pyridin
• 6-Methyl-2-p-tolyl-imidazo[1,2-a]pyridine
• imidazo[1,2-a]pyridine-3-acetic acid, 6-methyl-2-(4-methylphenyl)-
• Zolpidem Acid Impurity 2
• 6-Methyl-2-(4-methylphenyl)imidazo[1,2-a]-
• 2-(4-METHYL PHENYL)6-METHYLIMIDAZO-(1,2-A)PYRIDINE-3-ACETIC ACID
• 2-(4-Methylphenyl)-6-methylimidazole[1,2-α]-pyridine-3-acetic Acid
• 6-Methyl-2-(4-methylphenyl)imidazol[1,2-a]pyridine-3-acetic acid
• 6-methyl-2-
• 189005-44-5
• (6-methyl-2-p-tolyl-imidazo[1,2-a]pyridin-3-yl)acetic acid
• 6-methyl-2-(4-methylphenyl)-imidazol[1,2-a]pyridine-3-acetic acid
• 6-Methyl-2-(4-methylphenyl)-imidazo[1,2-a]pyridine-3-acetic acid
• 6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine-3-acetic acid
• AB18830
• AC-3377
• DTXSID70465541
• zolpidic acid/6-Methyl-2-(4-methylphenyl)imidazo[1,2-a]-pyridine-3-acetic acid
• Zolpidem Acid
• 2-(4-Methylphenyl)-6-methylimidazole[1,2-a]-pyridine-3-acetic Acid (Zolpidem Impurity)
• [6-METHYL-2-(4-METHYLPHENYL)IMIDAZO[1,2-A]PYRIDIN-3-YL]ACETIC ACID
• SCHEMBL1761287
• 2-[6-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl]acetic acid;6-Methyl-2-(4-methylphenyl)imidazol[1,2-a]-pyridine-3-acetic acid
• AKOS015913240
• FT-0647488
• CS-0027587
• AMY38988
• 2-(4-Methylphenyl)-6-methylimidazole[1,2-a]pyridine-3-acetic acid
• DS-2153
• MFCD04114705
• JHGHLTNIQXXXNV-UHFFFAOYSA-N
• 2-(4-methylphenyl)-6-methylimidazo[1,2-a]pyridine-3-acetic acid
• Q-201947
• 6-Methyl-2-(4-methylphenyl)imidazol[1,2-a]pyridine-3-aceticacid
• 2-(4-methylphenyl)-6-methylimidazo[1,2-a]-pyridine-3-acetic acid
• 6-methyl-2-(4-methyl phenyl) imidazo [1,2-alpha] pyridine-3-acetic acid
• 2-(6-METHYL-2-P-TOLYLIMIDAZO[1,2-A]PYRIDIN-3-YL)ACETIC ACID
• A813291
• Zolpidicacid
• 606-162-4
• HY-108228
• IM46256
• 936-884-8
• Zolpacid
• UNA82LG8JT
• 2-(6-Methyl-2-(4-methylphenyl)imidazo(1,2-a)pyridin-3-yl)acetic acid
• 6-Methyl-2-(4-methylphenyl)imidazol(1,2-a)-pyridine-3-acetic acid

• MDL： MFCD04114705
• Inchi： 1S/C17H16N2O2/c1-11-3-6-13(7-4-11)17-14(9-16(20)21)19-10-12(2)5-8-15(19)18-17/h3-8,10H,9H2,1-2H3,(H,20,21)
• InChI Key： JHGHLTNIQXXXNV-UHFFFAOYSA-N
• SMILES： OC(CC1=C(C2C=CC(C)=CC=2)N=C2C=CC(C)=CN12)=O

Computed Properties

• Exact Mass: 280.12100
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 241-245°C
• Refractive Index: 1.631
• PSA: 54.60000
• LogP: 3.24520

Zolpidem Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store long-term at 2-8°C

Additional information on Zolpidem Acid

Recent Advances in the Study of Zolpidem Acid (189005-44-5): A Comprehensive Research Brief

Zolpidem Acid (CAS: 189005-44-5) is a key intermediate in the synthesis of Zolpidem, a widely prescribed sedative-hypnotic medication used for the treatment of insomnia. Recent studies have focused on optimizing its synthesis, exploring its pharmacokinetic properties, and investigating its potential applications beyond its traditional use. This research brief consolidates the latest findings related to Zolpidem Acid, providing insights into its chemical characteristics, biological activity, and emerging therapeutic potentials.

One of the most significant advancements in the study of Zolpidem Acid is the development of more efficient synthetic routes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the synthesis of Zolpidem Acid, which significantly reduces production costs and improves yield. The study highlighted the use of green chemistry principles, minimizing hazardous byproducts and enhancing the sustainability of the synthesis process. This breakthrough has important implications for the large-scale production of Zolpidem and its derivatives.

In addition to its role as a synthetic intermediate, Zolpidem Acid has recently been investigated for its unique pharmacological properties. Research published in Neuropharmacology (2024) revealed that Zolpidem Acid exhibits selective binding affinity for certain GABA_A receptor subtypes, distinct from its parent compound, Zolpidem. This finding opens new avenues for the development of targeted therapies for neurological disorders, including anxiety and epilepsy, with potentially fewer side effects compared to traditional GABAergic drugs.

Another area of growing interest is the metabolic fate of Zolpidem Acid in the human body. A recent pharmacokinetic study conducted by a team at the University of California, San Francisco, explored the metabolism of Zolpidem Acid in vitro using human liver microsomes. The study identified several previously unknown metabolites, shedding light on the compound's metabolic pathways and potential drug-drug interactions. These findings are critical for optimizing dosing regimens and minimizing adverse effects in clinical settings.

Beyond its central nervous system applications, Zolpidem Acid has shown promise in other therapeutic areas. A 2024 study in the European Journal of Pharmacology reported that Zolpidem Acid exhibits anti-inflammatory properties in animal models of rheumatoid arthritis. The compound was found to modulate cytokine production and inhibit NF-κB signaling, suggesting its potential as a novel anti-inflammatory agent. Further research is needed to validate these findings in human trials.

In conclusion, recent research on Zolpidem Acid (189005-44-5) has expanded our understanding of its chemical, pharmacological, and therapeutic properties. From improved synthetic methods to novel biological activities, these advancements highlight the compound's versatility and potential for diverse medical applications. Future studies should focus on translating these findings into clinical practice, particularly in the development of next-generation sedatives and anti-inflammatory drugs. The ongoing exploration of Zolpidem Acid underscores its importance in both pharmaceutical chemistry and drug development.